
Navigating the Safe Disposal of AR-C67085: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AR-C67085

Cat. No.: B605564 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and regulatory compliance. This guide

provides essential information and a step-by-step procedure for the safe disposal of AR-
C67085, a potent P2Y receptor antagonist. While AR-C67085 is shipped as a non-hazardous

chemical for research purposes, adherence to proper disposal protocols is paramount to

ensure a safe laboratory environment.[1]

Key Compound Information
A summary of important data for AR-C67085 is presented below, offering a quick reference for

handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b605564?utm_src=pdf-interest
https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://www.medkoo.com/products/12372
https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name AR-C67085

Synonyms PSB 0413, FPL 67085

CAS Number 164992-25-0

Molecular Formula C14H22Cl2N5O12P3S

Molecular Weight 648.23 g/mol

Primary Function P2Y Receptor Antagonist

Storage (Short-term) 0 - 4 °C (days to weeks)

Storage (Long-term) -20 °C (months to years)

Experimental Protocols: Disposal Procedure
The following procedure outlines the recommended steps for the disposal of AR-C67085. This

protocol is based on general best practices for chemical waste management in a laboratory

setting. Always consult your institution's specific safety guidelines and local regulations before

proceeding.

Step 1: Personal Protective Equipment (PPE) Before handling AR-C67085 for disposal, ensure

you are wearing appropriate PPE:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Identification and Segregation

Unused/Expired Compound: The pure, unused, or expired solid compound should be treated

as chemical waste.

Contaminated Materials: Any materials that have come into contact with AR-C67085, such

as pipette tips, tubes, and gloves, should be considered contaminated and disposed of
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accordingly.

Solutions: Solutions containing AR-C67085 should be collected in a designated, sealed, and

clearly labeled waste container. Do not mix with other incompatible waste streams.

Step 3: Waste Collection and Labeling

Collect all solid waste (unused compound and contaminated materials) in a designated,

sealable, and puncture-resistant container.

Collect all liquid waste in a sealed, leak-proof container that is compatible with the solvent

used.

Label the waste container clearly with "Hazardous Waste," the full chemical name "AR-
C67085," and the approximate quantity.

Step 4: Storage of Waste

Store the sealed and labeled waste container in a designated secondary containment area,

away from incompatible materials.

The storage area should be cool, dry, and well-ventilated.

Step 5: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste.

Follow their specific procedures for waste handover. Do not attempt to dispose of chemical

waste down the drain or in regular trash.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of AR-
C67085.
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AR-C67085 Disposal Workflow

Start: Have AR-C67085 Waste?

Wear Appropriate PPE

Identify Waste Type

Solid Waste
(Unused compound, contaminated labware)

Solid

Liquid Waste
(Solutions containing AR-C67085)

Liquid

Collect in Labeled, Sealed
Solid Waste Container

Collect in Labeled, Sealed
Liquid Waste Container

Store in Designated
Secondary Containment Area

Contact EHS for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical steps for the safe disposal of AR-C67085 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b605564?utm_src=pdf-body-img
https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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